Cas no 2305252-68-8 (Imidazo[1,2-a]pyridine-2-acetic acid, methyl ester, hydrochloride (1:1))

• Product Name: Imidazo[1,2-a]pyridine-2-acetic acid, methyl ester, hydrochloride (1:1)
• CAS No: 2305252-68-8
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6126991
• PubChem ID: 138987746
• Update Time: 2025-10-21

Imidazo[1,2-a]pyridine-2-acetic acid, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• methyl 2-{imidazo[1,2-a]pyridin-2-yl}acetate hydrochloride
• EN300-6759202
• 2305252-68-8
• Methyl 2-imidazo[1,2-a]pyridin-2-ylacetate;hydrochloride
• Imidazo[1,2-a]pyridine-2-acetic acid, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C10H10N2O2.ClH/c1-14-10(13)6-8-7-12-5-3-2-4-9(12)11-8;/h2-5,7H,6H2,1H3;1H
• InChI Key： IVUWYILSHPEKQP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1=CN2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6Ų

Additional information on Imidazo[1,2-a]pyridine-2-acetic acid, methyl ester, hydrochloride (1:1)

Imidazo[1,2-a]pyridine-2-acetic Acid, Methyl Ester, Hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No 2305252-68-8, commonly referred to as Imidazo[1,2-a]pyridine-2-acetic acid, methyl ester, hydrochloride (1:1), is a structurally unique organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and applications in drug discovery. The imidazo[1,2-a]pyridine core of this molecule is a fused bicyclic system that contributes to its stability and bioactivity.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of this compound as a neuroprotective agent due to its ability to modulate neurotransmitter systems and reduce oxidative stress. The methyl ester group in the structure enhances its lipophilicity, which is crucial for its absorption and distribution within biological systems.

The hydrochloride salt form of this compound ensures optimal solubility and stability under physiological conditions. This makes it an ideal candidate for formulation into various drug delivery systems. Moreover, the 1:1 molar ratio of the hydrochloride salt ensures precise stoichiometry during synthesis and characterization processes.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound compared to traditional methods.

The biological evaluation of Imidazo[1,2-a]pyridine-2-acetic acid, methyl ester, hydrochloride (1:1) has revealed promising results in preclinical models. For example, studies conducted on animal models have demonstrated its efficacy in reducing inflammation and alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's disease.

Furthermore, computational studies using molecular docking techniques have provided insights into the binding affinity of this compound with various pharmacological targets. These studies suggest that the molecule exhibits high binding affinity towards GABA receptors and other central nervous system targets.

In conclusion, Imidazo[1,2-a]pyridine-2-acetic acid, methyl ester, hydrochloride (1:1) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it a promising candidate for further clinical development.